molecular formula C8H17N B066980 1-Isopropyl-2,2-dimethylazetidine CAS No. 179952-87-5

1-Isopropyl-2,2-dimethylazetidine

Cat. No. B066980
CAS RN: 179952-87-5
M. Wt: 127.23 g/mol
InChI Key: OTQYMGLOOOLVOS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Isopropyl-2,2-dimethylazetidine, also known as IPDA, is a cyclic secondary amine that has gained significant attention in recent years due to its unique properties and potential applications in various fields. This compound is synthesized through a multi-step process that involves the reaction of isopropylamine with 2,2-dimethylaziridine, followed by hydrogenation and cyclization.

Scientific Research Applications

1-Isopropyl-2,2-dimethylazetidine has been extensively studied for its potential applications in various fields. In the pharmaceutical industry, it has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. Additionally, 1-Isopropyl-2,2-dimethylazetidine has been studied as a potential chiral building block for the synthesis of new drugs.
In the field of materials science, 1-Isopropyl-2,2-dimethylazetidine has been used as a monomer for the synthesis of various polymers. For example, 1-Isopropyl-2,2-dimethylazetidine has been polymerized with maleic anhydride to form a copolymer that has been shown to have excellent adhesion properties.

Mechanism of Action

The mechanism of action of 1-Isopropyl-2,2-dimethylazetidine is not fully understood. However, it is believed to act as a ligand for various receptors in the body, including the mu-opioid receptor. This receptor is involved in the modulation of pain and is the target of many pain medications. 1-Isopropyl-2,2-dimethylazetidine has been shown to bind to this receptor with high affinity, suggesting that it may have potential as a pain medication.
Biochemical and Physiological Effects
1-Isopropyl-2,2-dimethylazetidine has been shown to have several biochemical and physiological effects. In vitro studies have shown that 1-Isopropyl-2,2-dimethylazetidine can inhibit the production of inflammatory cytokines, such as TNF-alpha and IL-6. Additionally, 1-Isopropyl-2,2-dimethylazetidine has been shown to have analgesic effects in animal models of pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-Isopropyl-2,2-dimethylazetidine in lab experiments is its unique properties. 1-Isopropyl-2,2-dimethylazetidine is a cyclic secondary amine, which makes it a potential chiral building block for the synthesis of new drugs. Additionally, 1-Isopropyl-2,2-dimethylazetidine has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation.
However, there are also some limitations to using 1-Isopropyl-2,2-dimethylazetidine in lab experiments. For example, 1-Isopropyl-2,2-dimethylazetidine is a relatively new compound, and there is still much to learn about its properties and potential applications. Additionally, the synthesis of 1-Isopropyl-2,2-dimethylazetidine can be challenging and requires several steps, which may limit its use in some applications.

Future Directions

There are several future directions for research on 1-Isopropyl-2,2-dimethylazetidine. One area of interest is the development of new drugs based on 1-Isopropyl-2,2-dimethylazetidine. As mentioned earlier, 1-Isopropyl-2,2-dimethylazetidine has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. Additionally, 1-Isopropyl-2,2-dimethylazetidine has been shown to bind to the mu-opioid receptor with high affinity, suggesting that it may have potential as a pain medication.
Another area of interest is the use of 1-Isopropyl-2,2-dimethylazetidine as a chiral building block for the synthesis of new drugs. 1-Isopropyl-2,2-dimethylazetidine is a cyclic secondary amine, which makes it a potential candidate for the synthesis of chiral compounds. Additionally, 1-Isopropyl-2,2-dimethylazetidine has been shown to have excellent adhesion properties when polymerized with maleic anhydride, suggesting that it may have potential applications in the field of materials science.
In conclusion, 1-Isopropyl-2,2-dimethylazetidine is a unique compound that has gained significant attention in recent years due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 1-Isopropyl-2,2-dimethylazetidine and its applications in various fields.

Synthesis Methods

The synthesis of 1-Isopropyl-2,2-dimethylazetidine involves several steps. First, isopropylamine is reacted with 2,2-dimethylaziridine in the presence of a catalyst to form a secondary amine. This intermediate is then hydrogenated to form the corresponding amine, which is subsequently cyclized to form 1-Isopropyl-2,2-dimethylazetidine. The overall process is shown below:

properties

CAS RN

179952-87-5

Product Name

1-Isopropyl-2,2-dimethylazetidine

Molecular Formula

C8H17N

Molecular Weight

127.23 g/mol

IUPAC Name

2,2-dimethyl-1-propan-2-ylazetidine

InChI

InChI=1S/C8H17N/c1-7(2)9-6-5-8(9,3)4/h7H,5-6H2,1-4H3

InChI Key

OTQYMGLOOOLVOS-UHFFFAOYSA-N

SMILES

CC(C)N1CCC1(C)C

Canonical SMILES

CC(C)N1CCC1(C)C

synonyms

Azetidine, 2,2-dimethyl-1-(1-methylethyl)- (9CI)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.